Cas no 1179074-95-3 (tert-butyl 2-amino-2-methylpentanoate)

• Product Name: tert-butyl 2-amino-2-methylpentanoate
• CAS No: 1179074-95-3
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6315961
• PubChem ID: 60764667
• Update Time: 2025-05-26

tert-butyl 2-amino-2-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-2-methylpentanoate
• 1179074-95-3
• CS-0296913
• AKOS009411353
• EN300-1229140

• Inchi： 1S/C10H21NO2/c1-6-7-10(5,11)8(12)13-9(2,3)4/h6-7,11H2,1-5H3
• InChI Key： JTFPUFZCWXKKIS-UHFFFAOYSA-N
• SMILES： O(C(C(C)(CCC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-amino-2-methylpentanoate

tert-butyl 2-amino-2-methylpentanoate (CAS No. 1179074-95-3): A Comprehensive Overview

tert-butyl 2-amino-2-methylpentanoate (CAS No. 1179074-95-3) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as tert-butyl 2-amino-2-methylvalerate, is a derivative of amino acids and has gained attention for its potential in drug development and biochemical research. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of tert-butyl 2-amino-2-methylpentanoate consists of a tert-butyl group attached to a carboxylic acid moiety, with an amino group and a methyl group on the adjacent carbon atoms. This unique structure confers the compound with specific chemical and physical properties that make it valuable in various applications. The tert-butyl group provides steric protection, which can be advantageous in synthetic chemistry and drug design.

In terms of synthesis, tert-butyl 2-amino-2-methylpentanoate can be prepared through several methods. One common approach involves the reaction of tert-butyl 2-bromopentanoate with ammonia or an amine derivative. Another method involves the condensation of tert-butyl 2-methylpentanoyl chloride with an appropriate amine. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for research and development purposes.

The biological activities of tert-butyl 2-amino-2-methylpentanoate have been the subject of numerous studies. Recent research has shown that this compound exhibits promising properties as a precursor in the synthesis of bioactive molecules. For instance, it has been used as a building block in the development of peptides and peptidomimetics, which are crucial in drug discovery and therapeutic applications. The amino group in the molecule can participate in various chemical reactions, such as amide bond formation, making it a valuable intermediate in peptide synthesis.

In addition to its role in peptide synthesis, tert-butyl 2-amino-2-methylpentanoate has shown potential in modulating biological pathways. Studies have indicated that this compound can interact with specific enzymes and receptors, potentially leading to therapeutic effects. For example, it has been investigated for its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many drugs. The ability to fine-tune receptor activity through small molecules like tert-butyl 2-amino-2-methylpentanoate opens up new avenues for drug development.

The pharmaceutical industry is particularly interested in compounds like tert-butyl 2-amino-2-methylpentanoate due to their potential as prodrugs or drug delivery systems. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butyl group in this compound can serve as a protecting group that is cleaved off under specific conditions, releasing the active form of the drug. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability.

Beyond its pharmaceutical applications, tert-butyl 2-amino-2-methylpentanoate has also found use in other areas of chemistry and biology. In analytical chemistry, it can serve as a standard or reference material for chromatographic analyses due to its well-defined structure and stability. In biochemistry, it can be used as a tool to study protein-protein interactions or enzyme kinetics due to its ability to mimic natural amino acids.

The safety profile of tert-butyl 2-amino-2-methylpentanoate is an important consideration for its use in various applications. Extensive toxicological studies have shown that this compound is generally well-tolerated at appropriate concentrations. However, like any chemical substance, it should be handled with care and appropriate safety measures should be followed to ensure safe use.

In conclusion, tert-butyl 2-amino-2-methylpentanoate (CAS No. 1179074-95-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it a valuable tool for researchers and developers working on new drugs and biochemical processes. As research continues to advance, it is likely that new applications and insights into the potential of this compound will emerge.